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Chemical Profile and Key Derivatives

The core compound and its common derivatives are summarized in the table below. "Hydroxy-PEG5-acid" is

a frequent synonym for 17-Hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid [1].

. CAS Molecular Molecular Key . Primary
Chemical Name . Functional S
Number Formula Weight Applications
Groups
17-Hydroxy-3,6,9,12,15- 52026- C12H2408 296.31 Hydroxyl (-  Bioconjugation,
pentaoxaheptadecanoic 48-9 [1] [1] g/mol [1] OH), drug-release,
acid (OH-PEG5- Carboxylic nanotechnology,
CH2COOH) Acid (- new materials
COOH) [1] research [1].
17-Azido-3,6,9,12,15- 217180- Information  Information  Azide (- Click chemistry,
pentaoxaheptadecanoic 81-9 [2] not not N3), synthesis of
acid (N3-PEG5-acid) supplied in  suppliedin  Carboxylic Antibody-Drug
search search Acid (- Conjugates
results results COOH) [2] (ADCs) and
PROTACSs [2].
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Chemical Name

tert-butyl 17-hydroxy-
3,6,9,12,15-
pentaoxaheptadecanoate
(HO-PEG5-CH2COOtBuU)

CAS
Number

1807530-
05-7 [3]
[4]

Molecular
Formula

C16H3208
[3]

Key
Molecular )
. Functional
Weight
Groups
352.42 Hydroxyl (-
g/mol [3] OH), t-
Butyl Ester
(-COOtBu)

[3]

Properties and Experimental Data

Primary
Applications

Used as a PEG-
based PROTAC
linker; the
protected
carboxyl group
can be
deprotected later

[3].

For the related diol compound Hexaethylene glycol (which shares the same PEG backbone), the following

physical properties have been characterized [5]:

e Density: 1.1+0.1 g/cm3 [5]
¢ Boiling Point: 378.3+0.0 °C at 760 mmHg [5]
e Melting Point: 5-7 °C (lit.) [5]

e Flash Point: 193.7+26.5 °C [5]
e Appearance: Clear, viscous, light yellow liquid [5]

Experimental Protocol: HPLC Analysis A method is described for analyzing the acrylate derivative using

reverse-phase HPLC [6]:

e Column: Newcrom R1 (a reverse-phase column with low silanol activity) [6].

¢ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid [6].

¢ MS-Compatibility: For mass spectrometry applications, phosphoric acid should be replaced with

formic acid [6].

¢ Scalability: The method is scalable and can be adapted for preparative separation to isolate

impurities [6].

Applications in Drug Development
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These PEG-based linkers are critical tools in modern medicinal chemistry, primarily functioning as spacers

in bifunctional molecules.

E3 Ubiquitin Ligase Ligand

Connects via
one functional group

(e.g., 17-Hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid)

PEG-based Linker

Connects via
other functional group

Target Protein Ligand

Forms PROTAC

Forms PROTAC

Click to download full resolution via product page

Schematic of a PROTAC molecule utilizing a heterobifunctional PEG linker.

¢ PROTAC Synthesis: These compounds serve as key PEG-based PROTAC linkers [5] [3]. A
PROTAC is a heterobifunctional molecule with one ligand for an E3 ubiquitin ligase, another for a
target protein, and a linker connecting them. The PEG spacer improves the compound's solubility and
pharmacokinetic properties [5].

Azido-PEG5-Acid

One End

Conjugation with
amines via amide bond

Other End

Click Chemistry with
alkynes (e.g., cyclooctynes)
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Functional versatility of a heterobifunctional PEG linker like Azido-PEG5-acid.

¢ Bioconjugation & ADC Synthesis: Heterobifunctional derivatives like 17-Azido-3,6,9,12,15-
pentaoxaheptadecanoic acid are designed for cross-linking [2]. One end (e.g., carboxylic acid) can
be attached to a drug molecule, while the other (e.g., azide) can be linked to a targeting molecule like
an antibody, forming an Antibody-Drug Conjugate (ADC) [2].

Storage and Safety Information

e Storage: It is recommended to store these compounds in a cool, dry place and avoid sunlight.
Specific recommendations include storage at 2-8°C [2] or even -5°C [1] [7]. Containers should be kept
tightly sealed [5].

e Stability: These substances are generally stable but incompatible with strong oxidizing agents [5].

o Safety: Based on data for hexaethylene glycol, these compounds may cause skin, eye, and
respiratory tract irritation. The reported oral LD50 for rats is 32,000 mg/kg [5]. Always consult the
specific Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. OH-PEG5-CH2COOH | CAS:52026-48- | Biopharma PEG [biochempeg.com]
2.-Azido-17,3,6,9,12 - 15 =95 217180-81- pentaoxaheptadecanoic acid 9 [sigmaaldrich.com]
3. -PEG5-t-butyl acetate | 1807530-05-7 Hydroxy [chemicalbook.com]

4. CAS No : 1807530-05-7 | Product Name : tert-butyl... | Pharmaffiliates [pharmaffiliates.com]

5. CAS No. 2615- -8 | Chemsrc [chemsrc.com]

6.- 17 - Hydroxy , 3,6, 9, 12 -pentaoxaheptadecyl... | SIELC Technologies 15 [sielc.com]

7. OH-PEG 6 -COOH | Hydroxy! -PEG 6 - Acid | 1347750-85- 9 - Biopharma... [biochempeg.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s3616583?utm_src=pdf-body-img
https://www.sigmaaldrich.com/US/en/product/aldrich/910015
https://www.sigmaaldrich.com/US/en/product/aldrich/910015
https://www.sigmaaldrich.com/US/en/product/aldrich/910015
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.biochempeg.com/product/OH-PEG6-COOH.html
https://www.chemsrc.com/en/baike/669124.html
https://www.chemsrc.com/en/baike/669124.html
https://www.chemsrc.com/en/baike/669124.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.sigmaaldrich.com/US/en/product/aldrich/910015
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33059125.htm
https://www.pharmaffiliates.com/en/1807530-05-7-tert-butyl-17-hydroxy-3-6-9-12-15-pentaoxaheptadecanoate-pa270031340.html
https://www.chemsrc.com/en/baike/669124.html
https://sielc.com/17-hydroxy-3691215-pentaoxaheptadecyl-acrylate
https://www.biochempeg.com/product/OH-PEG6-COOH.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

To cite this document: Smolecule. [17-Hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3616583#17-hydroxy-3-6-9-

12-15-pentaoxaheptadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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